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Compound of Interest

Compound Name: Lead iodate

Cat. No.: B3422459 Get Quote

This technical guide provides a comprehensive overview of lead(II) iodate, an inorganic

compound with significant applications in analytical chemistry. The document details its

chemical and physical properties, methods of synthesis, and a protocol for its use in the

quantitative analysis of lead.

Chemical and Physical Properties
Lead(II) iodate, with the chemical formula Pb(IO₃)₂, is a white, heavy crystalline powder.[1] It is

characterized by its low solubility in water and its thermal decomposition at elevated

temperatures. The compound exists in at least two crystalline forms: a more common

orthorhombic structure and a triclinic modification.[1][2][3]
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Property Value

Chemical Formula Pb(IO₃)₂

Molar Mass 557.01 g/mol [1]

Appearance White crystalline powder[1]

Density 6.5 g/cm³[1][4][5][6][7]

Melting Point
300 °C (572 °F; 573 K) with decomposition[1][4]

[5][6][7][8]

Solubility in Water 3.61 x 10⁻⁵ M[1] or 0.00307 g/100 g at 25 °C[4]

Solubility Product (Ksp) 3.69 x 10⁻¹³[1][9]

Crystal Structure Orthorhombic[1][3] and Triclinic[2]

CAS Number 25659-31-8[1][4]

Experimental Protocols
This protocol describes the synthesis of lead(II) iodate by the reaction of lead(II) nitrate and

potassium iodate in an aqueous solution.[1]

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Potassium iodate (KIO₃)

Deionized water

Beakers

Stirring rod

Burettes

Buchner funnel and filter paper
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Drying oven

Methodology:

Prepare a solution of lead(II) nitrate by dissolving a precisely weighed amount in deionized

water.

Prepare a solution of potassium iodate, ensuring the molar ratio of potassium iodate to

lead(II) nitrate is 2:1.

Simultaneously add the two solutions dropwise into a beaker containing a known volume of

deionized water at approximately 60 °C, while continuously stirring.[1]

A white precipitate of lead(II) iodate will form immediately.

Continue stirring for a period to ensure complete reaction.

Allow the precipitate to settle, then decant the supernatant.

Wash the precipitate with deionized water multiple times to remove any unreacted ions.

Collect the lead(II) iodate precipitate by vacuum filtration using a Buchner funnel.

Dry the collected solid in an oven at a temperature below its decomposition point (e.g., 80-

100 °C) until a constant weight is achieved.

This protocol outlines the use of lead(II) iodate for the quantitative analysis of lead in an ore

sample.[1]

Materials:

Ore sample containing lead

Nitric acid (HNO₃)

Sulfuric acid (H₂SO₄)

Potassium iodate (KIO₃)
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Hydrochloric acid (HCl)

Chloroform (CHCl₃)

Standardized titrant (e.g., sodium thiosulfate)

Starch indicator

Filtration apparatus

Titration equipment

Methodology:

Sample Digestion: Digest a known weight of the ore sample with nitric acid to dissolve the

lead content.

Precipitation of Lead Sulfate: Add sulfuric acid to the solution to precipitate the lead as

lead(II) sulfate (PbSO₄).

Separation: Separate the lead(II) sulfate precipitate by filtration and wash it to remove

impurities.

Conversion to Lead Iodate: Dissolve the lead(II) sulfate precipitate in a suitable solvent and

then slightly acidify the solution. Add a solution of potassium iodate to precipitate the lead as

lead(II) iodate (Pb(IO₃)₂).[1]

Titration: Isolate the lead(II) iodate precipitate and dissolve it in hydrochloric acid. Titrate the

liberated iodine with a standardized sodium thiosulfate solution in the presence of chloroform

and a starch indicator to determine the amount of lead in the original ore sample.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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